5-[[2-(N-cyclopropyl-2,3-difluoro-6-nitroanilino)acetyl]amino]-2-fluorobenzamide

• IUPAC Name: 5-[[2-(N-cyclopropyl-2,3-difluoro-6-nitroanilino)acetyl]amino]-2-fluorobenzamide
• InChI: InChI=1S/C18H15F3N4O4/c19-12-4-1-9(7-11(12)18(22)27)23-15(26)8-24(10-2-3-10)17-14(25(28)29)6-5-13(20)16(17)21/h1,4-7,10H,2-3,8H2,(H2,22,27)(H,23,26)
• InChI Key: CRXNFIYAGFSJEV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC(=O)NC2=CC(=C(C=C2)F)C(=O)N)C3=C(C=CC(=C3F)F)[N+](=O)[O-]
• Molecular Formula: C18H15F3N4O4
• Molecular Weight: 408.3 g/mol

Description

5-[[2-(N-cyclopropyl-2,3-difluoro-6-nitroanilino)acetyl]amino]-2-fluorobenzamide is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as CDNF, which stands for cerebral dopamine neurotrophic factor. CDNF is a protein that has been found to have potential therapeutic effects on the brain, specifically in the treatment of neurodegenerative diseases such as Parkinson's disease.

Mechanism of Action

The exact mechanism of action of CDNF is not fully understood. However, it is believed to work by promoting the survival and growth of dopamine-producing neurons in the brain. CDNF has also been found to have anti-inflammatory effects, which could play a role in its neuroprotective effects.
Biochemical and Physiological Effects:
CDNF has been found to have several biochemical and physiological effects on the brain. It has been shown to increase the levels of dopamine in the brain, which could help to alleviate the symptoms of Parkinson's disease. CDNF has also been found to reduce the levels of inflammatory cytokines in the brain, which could play a role in its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using CDNF in lab experiments is that it has been found to be well-tolerated by animals. This means that it can be administered at high doses without causing any adverse effects. However, one of the limitations of using CDNF in lab experiments is that it is a relatively new compound, and its long-term effects are not fully understood.

Future Directions

There are several potential future directions for research on CDNF. One direction is to further investigate its potential therapeutic effects on Parkinson's disease. This could involve clinical trials in humans to determine its safety and efficacy. Another direction is to investigate its potential therapeutic effects on other neurodegenerative diseases, such as Alzheimer's disease. Finally, research could focus on developing new and improved methods for synthesizing CDNF, as well as investigating its mechanism of action in more detail.

Synthesis Methods

The synthesis of CDNF involves several steps. It begins with the synthesis of the intermediate compound N-cyclopropyl-2,3-difluoro-6-nitroaniline. This compound is then reacted with acetic anhydride to form the acetylated intermediate. The final step involves the reaction of the acetylated intermediate with 2-fluorobenzoyl chloride to form the desired product, CDNF.

Scientific Research Applications

CDNF has been the subject of numerous scientific studies in recent years. These studies have focused on its potential therapeutic effects on the brain, specifically in the treatment of Parkinson's disease. Parkinson's disease is a neurodegenerative disorder that affects the dopamine-producing neurons in the brain. CDNF has been found to have neuroprotective and neurorestorative effects on these neurons, which could potentially slow down or even reverse the progression of Parkinson's disease.